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Compound of Interest

Compound Name: Balanophonin

Cat. No.: B12399630

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Balanophonin. The following
procedures are designed to ensure a safe laboratory environment and proper management of
this compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Balanophonin is provided below for
easy reference.[1][2][3]

Property Value Source
Molecular Formula C20H2006 [1]
Molecular Weight 356.37 g/mol [4]

CAS Number 118916-57-7

Density 1.3+0.1 g/cm3

Boiling Point 552.5+50.0 °C at 760 mmHg

Flash Point 197.0+23.6 °C

Appearance Powder

Hazard Identification and Precautionary Statements
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Balanophonin is classified with the following hazards:

e H302: Harmful if swallowed.

e H410: Very toxic to aquatic life with long lasting effects.

Precautionary statements for handling include:

P264: Wash skin thoroughly after handling.
o P270: Do not eat, drink or smoke when using this product.
o P273: Avoid release to the environment.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P330: Rinse mouth.
e P391: Collect spillage.
e P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Balanophonin to
minimize exposure and ensure personal safety.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b12399630?utm_src=pdf-body
https://www.benchchem.com/product/b12399630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Specifications and

PPE Category Item o
Guidelines
Wear snug-fitting, non-fogging
) Safety Goggles with Side- goggles or a full-face shield to
Eye Protection i .
Shields protect against splashes or
dust.

Use unlined, elbow-length
. ) chemical-resistant gloves (e.g.,
Hand Protection Protective Gloves o ) )
nitrile, neoprene). Avoid using

leather or cotton gloves.

Wear a chemical-resistant

apron or a protective suit that
Body Protection Impervious Clothing covers the entire body from

wrists to ankles. Ensure

sleeves overlap with gloves.

Use a respirator when working
) ] ] ) with the powder form to avoid
Respiratory Protection Suitable Respirator ) )
inhalation of dust. Ensure a

good seal around the face.

Wear unlined, chemical-
) ] ] resistant boots that cover the
Foot Protection Chemical-Resistant Boots
ankles. Pant legs should be

worn outside the boots.

Operational Plan: Handling and Storage

Adherence to the following step-by-step procedures is essential for the safe handling and
storage of Balanophonin.

Handling Protocol

o Engineering Controls: Always handle Balanophonin in a well-ventilated area with an
appropriate exhaust ventilation system, such as a fume hood. Ensure a safety shower and
eyewash station are readily accessible.
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e Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes,
as well as inhalation of dust or aerosols.

» Personal Hygiene: Do not eat, drink, or smoke in the laboratory area where Balanophonin
is handled. Wash hands and any exposed skin thoroughly after handling.

Storage Protocol

o Container: Keep the container tightly sealed to prevent contamination and exposure.

o Temperature: Store the compound in a cool, well-ventilated area. Recommended storage
temperatures are -20°C for the powder form and -80°C when in solvent.

e Environment: Protect from direct sunlight and sources of ignition.

« Incompatibilities: Store away from strong acids/alkalis and strong oxidizing/reducing agents.

Emergency and Disposal Plan
First Aid Measures

In case of accidental exposure, follow these first aid procedures immediately:
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Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of

water, removing contact lenses if present.
Eye Contact i )

Separate eyelids to ensure adequate flushing

and call a physician promptly.

Rinse skin thoroughly with large amounts of
Skin Contact water. Remove contaminated clothing and

shoes and seek medical attention.

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

Inhalation o o
resuscitation (CPR), avoiding mouth-to-mouth
resuscitation.
) Wash out the mouth with water. Do NOT induce
Ingestion

vomiting. Call a physician immediately.

Accidental Release Measures

In the event of a spill:

Evacuate: Evacuate non-essential personnel from the area.
o Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent further leakage or spillage. Keep the product away from drains and water
courses.

e Clean-up:

[¢]

Wear full personal protective equipment.

o

Absorb solutions with a finely-powdered, liquid-binding material (e.g., diatomite).

[e]

Decontaminate surfaces and equipment by scrubbing with alcohol.

o

Collect all contaminated materials for disposal.
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Disposal Plan

All waste containing Balanophonin must be treated as hazardous waste.
o Waste Collection: Collect waste in a designated, labeled, and sealed container.

o Disposal Method: Dispose of the contents and the container at an approved waste disposal
plant. Adhere to all prevailing country, federal, state, and local regulations for chemical waste
disposal. Do not dispose of down the drain or into the environment.

Experimental Protocols

Detailed experimental protocols for specific applications of Balanophonin were not available in
the searched literature. Researchers should develop their own protocols based on the intended
use, incorporating the safety and handling procedures outlined in this guide.

Visual Workflow for Handling Balanophonin

The following diagram illustrates the standard operational workflow for safely handling
Balanophonin in a laboratory setting.
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Safe Handling Workflow for Balanophonin

Preparation

Review Safety Data Sheet (SDS)

:

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat, Respirator)

'

Prepare Well-Ventilated Workspace
(Fume Hood)

egin Work

Handling

Weigh/Measure Balanophonin

:

Perform Experimental Procedure

\
\

\ . .
©Jf not all material is used

AY
\

Post-Procedure \S‘torage

Decontaminate Workspace & Equipment Store in Tightly Sealed Container

; l

Place in Designated Cold Storage
(-20°C or -80°C)

Segregate Waste for Disposal

Disposal

Dispose of Waste via

Remove and Clean/Dispose of PPE Approved Hazardous Waste Facility

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Balanophonin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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